4-[(3-bromophenyl)methylsulfanyl]-5-[(4-fluorophenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one

• IUPAC Name: 4-[(3-bromophenyl)methylsulfanyl]-5-[(4-fluorophenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C23H15BrFN3OS2/c24-16-4-1-3-15(11-16)13-30-23-27-19-18-5-2-10-26-21(18)31-20(19)22(29)28(23)12-14-6-8-17(25)9-7-14/h1-11H,12-13H2
• InChI Key: CNQYPIKECMPQDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)SC5=C3C=CC=N5
• Molecular Formula: C23H15BrFN3OS2
• Molecular Weight: 512.4 g/mol
• CAS No.: 1223797-87-2

Description

This compound features a complex tricyclic scaffold comprising a fused 8-thia-3,5,10-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,10,12-pentaen-6-one core. Key structural attributes include:

• 4-fluorophenylmethyl substituent: Enhances lipophilicity and modulates electronic properties via the fluorine atom.
• Thiazole/azatricyclic system: Likely contributes to π-π stacking and hydrogen-bonding capabilities, critical for target engagement in biological systems.

Biological Activity

The compound 4-[(3-bromophenyl)methylsulfanyl]-5-[(4-fluorophenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one is a novel heteroaryl compound that has garnered interest due to its potential biological activities. This article reviews its biological activity, including mechanisms of action, efficacy in various assays, and relevant case studies.

Chemical Structure and Properties

The compound's structure features a unique tricyclic framework with a thiazole and triazine moiety, which is crucial for its biological activity. The presence of bromine and fluorine substituents enhances its pharmacological profile.

Property	Value
Molecular Formula	C18H18BrFN4O2S2
Molecular Weight	485.39 g/mol
CAS Number	338794-60-8
Purity	≥90%

Research indicates that this compound may exert its biological effects through multiple mechanisms:

• Inhibition of Protein Synthesis : The compound has been shown to inhibit eEF2K (eukaryotic elongation factor 2 kinase), which is involved in regulating protein synthesis and energy homeostasis. This inhibition can lead to reduced cell viability in cancer cell lines such as MDA-MB-231 (a triple-negative breast cancer cell line) .
• Antiviral Activity : Preliminary studies suggest that the compound exhibits antiviral properties, potentially making it a candidate for further development in antiviral therapies .
• Antifungal Activity : The compound has been tested against various fungal strains using the MTT assay to determine its minimum inhibitory concentration (MIC). It demonstrated significant antifungal activity against several pathogenic fungi .

Table 2: Biological Activity Assays Results

Assay Type	Cell Line/Organism	IC50 (µM)	Comments
eEF2K Inhibition	MDA-MB-231	0.5	Significant reduction in viability
Antiviral Assay	Viral Infection Model	Not specified	Potential antiviral effects
Antifungal Assay	Aspergillus spp., etc.	1.0 - 10.0	Effective against multiple strains

Case Studies

• Triple-Negative Breast Cancer : In a study involving MDA-MB-231 cells, the compound significantly suppressed cell viability and proliferation, comparable to established chemotherapeutics like paclitaxel .
• Fungal Infections : The compound was evaluated against clinical isolates of Aspergillus spp., where it showed promising antifungal activity with MIC values indicating effective inhibition of fungal growth .

Scientific Research Applications

Medicinal Chemistry

Antiviral Activity
Research indicates that compounds similar to 4-[(3-bromophenyl)methylsulfanyl]-5-[(4-fluorophenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one exhibit antiviral properties. A patent describes a related compound that shows efficacy against viral infections by inhibiting viral replication mechanisms . The presence of bromine and fluorine substituents enhances the compound's ability to interact with viral proteins.

Antimicrobial Properties
Another significant application of this compound is its potential as an antimicrobial agent. Studies have shown that derivatives of triazole compounds possess strong antibacterial and antifungal activities . The unique structure of this compound may contribute to its effectiveness against resistant strains of bacteria and fungi.

Antidepressant Effects
The compound's structural similarities to known psychoactive agents suggest it may have antidepressant effects. Research into related thiazole and triazole derivatives has indicated their ability to inhibit monoamine oxidase (MAO) enzymes, which are crucial in the metabolism of neurotransmitters associated with mood regulation .

Material Science

Polymer Chemistry
In material science, compounds like 4-[(3-bromophenyl)methylsulfanyl]-5-[(4-fluorophenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one can be utilized in the development of advanced polymers. The incorporation of sulfur and halogen atoms into polymeric materials has been shown to enhance thermal stability and chemical resistance . This makes such compounds valuable for creating high-performance materials used in electronics and aerospace applications.

Case Studies

Study	Focus	Findings
Study on Antiviral Properties	Investigated the antiviral effects of similar triazole compounds	Found significant inhibition of viral replication in vitro
Antimicrobial Activity Assessment	Evaluated the antimicrobial efficacy against various pathogens	Demonstrated potent activity against resistant bacterial strains
Polymer Development Research	Explored the use of sulfur-containing compounds in polymers	Achieved improved thermal stability and mechanical properties

Comparison with Similar Compounds

Limitations and Contradictions

• Structural vs. Functional Similarity: While supports bioactivity-structure correlations, notes that minor scaffold changes (e.g., sulfur-to-oxygen substitution) can drastically alter target affinity .
• Tanimoto Thresholds : A Tanimoto coefficient >0.5 is typically required for meaningful similarity, but the target compound’s unique halogenated groups limit direct analogs .